Cas no 1598709-22-8 (3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1598709-22-8
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6216629
• PubChem ID: 105024404
• Update Time: 2025-05-23

3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1938580
• 1598709-22-8

• Inchi： 1S/C11H14F3N/c1-7-4-3-5-8(2)9(7)6-10(15)11(12,13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： HLOOPMDDQIBDCT-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(C)=CC=CC=1C)N)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine

3-(2,6-Dimethylphenyl)-1,1,1-Trifluoropropan-2-Amine: A Comprehensive Overview

3-(2,6-Dimethylphenyl)-1,1,1-trifluoropropan-2-amine, also known by its CAS number 1598709-22-8, is a unique organic compound with a complex structure that combines aromatic and aliphatic functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a trifluoromethyl group attached to a propane backbone, which is further substituted with a 2,6-dimethylphenyl group at the third carbon. This combination of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

The synthesis of 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions between aryl halides and amine derivatives. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The presence of the trifluoromethyl group significantly enhances the compound's stability under harsh chemical conditions, making it resistant to oxidation and hydrolysis.

One of the most promising applications of 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine lies in its use as an intermediate in drug discovery programs. Its ability to act as a bioisostere for other amine-containing compounds has been exploited in designing novel therapeutics targeting various disease states. For example, recent studies have demonstrated its potential as a lead compound in anti-inflammatory drug development due to its ability to modulate key inflammatory pathways.

Beyond pharmaceuticals, this compound has also found utility in agrochemical research. Its unique structure allows it to serve as a building block for herbicides and fungicides with improved efficacy and reduced environmental toxicity. Researchers have reported that incorporating this compound into agricultural chemicals can enhance their selectivity towards target pests while minimizing adverse effects on non-target organisms.

The electronic properties of 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine make it an attractive candidate for applications in materials science as well. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials such as conductive polymers and organic semiconductors. Recent breakthroughs in this area have highlighted its potential for use in flexible electronics and optoelectronic devices.

In conclusion, 3-(2,6-dimethylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No.: 1598709-22-8) is a multifaceted compound with diverse applications across multiple industries. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new potential uses for this compound, its role in advancing scientific progress is expected to grow significantly.